Cas no 2223049-73-6 (2-(iso-Butyl)thiophene-4-boronic acid pinacol ester)

• Product Name: 2-(iso-Butyl)thiophene-4-boronic acid pinacol ester
• CAS No: 2223049-73-6
• MF: C₁₄H₂₃BO₂S
• MW: 266.21
• CID: 5142300
• PubChem ID: 133634714
• Update Time: 2025-10-22

2-(iso-Butyl)thiophene-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(iso-Butyl)thiophene-4-boronic acid pinacol ester
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[5-(2-methylpropyl)-3-thienyl]-
• DTXSID601145310
• 2-(5-Isobutylthiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2223049-73-6

• Inchi： 1S/C14H23BO2S/c1-10(2)7-12-8-11(9-18-12)15-16-13(3,4)14(5,6)17-15/h8-10H,7H2,1-6H3
• InChI Key： GXSNUUAQLIAVER-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1C=C(CC(C)C)SC=1

Computed Properties

• Exact Mass: 266.1511813g/mol
• Monoisotopic Mass: 266.1511813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Additional information on 2-(iso-Butyl)thiophene-4-boronic acid pinacol ester

2-(iso-Butyl)thiophene-4-boronic acid pinacol ester: A Versatile Building Block in Modern Chemical Synthesis

2-(iso-Butyl)thiophene-4-boronic acid pinacol ester (CAS No. 2223049-73-6) is a highly versatile compound that has gained significant attention in the field of chemical synthesis, particularly in the development of advanced materials and pharmaceuticals. This compound, characterized by its unique boronic acid functionality and thiophene ring, offers a wide range of applications due to its reactivity and stability.

The boronic acid pinacol ester moiety in 2-(iso-Butyl)thiophene-4-boronic acid pinacol ester is a key feature that makes it an excellent reagent for Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of complex organic molecules, including those with biological activity. The pinacol ester protects the boronic acid group during the reaction, allowing for precise control over the coupling process and minimizing side reactions.

Recent studies have highlighted the importance of 2-(iso-Butyl)thiophene-4-boronic acid pinacol ester in the development of novel materials. For instance, a 2021 publication in the Journal of Materials Chemistry demonstrated its use in the synthesis of conjugated polymers with enhanced electronic properties. The thiophene ring provides conjugation, which is crucial for the electronic performance of these materials. The ability to functionalize this ring through the boronic acid group allows for the creation of a diverse range of polymers with tailored properties.

In the pharmaceutical industry, 2-(iso-Butyl)thiophene-4-boronic acid pinacol ester has shown promise as an intermediate in the synthesis of various drugs. A notable example is its use in the development of new antiviral agents. A 2022 study published in Organic Letters reported the successful synthesis of a series of antiviral compounds using this reagent. The iso-butyl substituent on the thiophene ring was found to enhance the solubility and bioavailability of these compounds, making them more effective as potential therapeutic agents.

The stability and reactivity of 2-(iso-Butyl)thiophene-4-boronic acid pinacol ester also make it a valuable tool in combinatorial chemistry. Combinatorial approaches are increasingly used to rapidly screen large libraries of compounds for potential drug candidates. The ability to introduce multiple functional groups through the boronic acid moiety allows for the generation of diverse chemical libraries, which can be screened for specific biological activities.

Beyond its applications in materials science and pharmaceuticals, 2-(iso-Butyl)thiophene-4-boronic acid pinacol ester has also found use in other areas of chemical research. For example, it has been employed in the synthesis of fluorescent probes for biological imaging. The boronic acid group can be used to introduce fluorophores into target molecules, enabling real-time monitoring of cellular processes with high sensitivity and specificity.

In conclusion, 2-(iso-Butyl)thiophene-4-boronic acid pinacol ester (CAS No. 2223049-73-6) is a highly versatile compound with a wide range of applications in modern chemical synthesis. Its unique combination of reactivity and stability makes it an indispensable reagent in various fields, from materials science to pharmaceutical development. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on scientific and technological progress.